9H-carbazole-3,6-dicarbonitrile

• IUPAC Name: 9H-carbazole-3,6-dicarbonitrile
• InChI: InChI=1S/C14H7N3/c15-7-9-1-3-13-11(5-9)12-6-10(8-16)2-4-14(12)17-13/h1-6,17H
• InChI Key: TZXYZCGWHFCFDX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C#N)C3=C(N2)C=CC(=C3)C#N
• Molecular Formula: C14H7N3
• DSSTOX Substance ID: DTXSID50444738
• Molecular Weight: 217.22 g/mol
• CAS RN: 57103-03-4

Description

Synthesis Analysis

A convenient and scalable procedure for synthesizing 9H-carbazole-3,6-dicarbonitrile has been developed. It involves a catalytic process and subsequent hydrolysis of the dinitrile using a copper catalyst (CuI) to yield 9H-carbazole-3,6-dicarboxylic acid .

Scientific Research Applications

Synthesis and Chemical Properties

• Catalytic Synthesis : A high-yielding, scalable procedure for synthesizing 9H-carbazole-3,6-dicarbonitrile has been developed, utilizing catalytic methods. This compound is a versatile organic building block with potential applications in material science, medicinal chemistry, and supramolecular chemistry (Ł. Weseliński, R. Lübke, & M. Eddaoudi, 2014).

Applications in Material Science

• Organic Light-Emitting Diodes (OLEDs) : this compound derivatives have been used to create small-molecular compounds for blue phosphorescent OLEDs. These materials exhibit high efficiency and slow efficiency roll-off, making them suitable for high-brightness applications (Lijun Deng, Jiuyan Li, Ge Wang, & Lizhu Wu, 2013).
• Electrochemical Synthesis of Polymers : The compound has been used in the electrochemical synthesis of new conjugated polymers, which show quasi-reversible redox behavior and reversible electrochromic behavior, indicating potential use in electronic and optical applications (H. Oguztürk, S. Tirkeş, & A. Önal, 2015).

Biomedical Applications

• Medicinal Chemistry : The carbazole scaffold, including 9H-carbazole, shows a range of biological activities upon modification. These include antibacterial, antimalarial, anticancer, and anti-Alzheimer properties, highlighting its significance in the development of new pharmaceuticals (L. S. Tsutsumi, D. Gündisch, & Dianqing Sun, 2016).
• Antimicrobial Agents : Derivatives of 9H-carbazole have been synthesized and evaluated for their antimicrobial activities, indicating potential applications in developing new antimicrobial agents (N. Salih, J. Salimon, & E. Yousif, 2016).

Environmental and Industrial Applications

• Bacterial Biotransformation : Research on the bacterial transformation of 9H-carbazole derivatives has implications for understanding and potentially harnessing microbial processes for environmental and industrial applications (Doreen Waldau, A. Mikolasch, M. Lalk, & F. Schauer, 2009).
• Photostimulated Reactions : 9H-carbazoles have been synthesized through photostimulated reactions, which is a transition-metal-free approach. This method is significant for eco-friendly and efficient synthesis in industrial applications (Walter D. Guerra, R. Rossi, A. B. Pierini, & S. M. Barolo, 2015).

Safety and Hazards

The compound should be handled in a well-ventilated place, and suitable protective clothing should be worn. Avoid contact with skin and eyes. Use non-sparking tools to prevent fire caused by electrostatic discharge.

Future Directions

Research on 9H-carbazole-3,6-dicarbonitrile could explore its applications in material science, medicinal chemistry, and supramolecular chemistry. Additionally, investigating its compatibility with high-voltage cathode materials for Li-Ion batteries and its potential for further carbonization to obtain N-doped carbons would be valuable.

Synthesis routes and methods

Procedure details

A slurry of 3,6-dibromocarbazole (33.3 g) and cuprous cyanide (39 g) in 50 ml of dimethylformamide is heated at 160° C for seven days. The reaction mixture is poured into 1 liter of aqueous ethylenediamine (20%, v/v) and the mixture is stirred for fifteen minutes and filtered. The precipitate is slurried in 1 liter of aqueous ethylenediamine (20%, v/v) and stirred for about 16 hours. The precipitate is collected by filtration and recrystallized from dimethylformamide to yield 15 g of 3,6-dicyanocarbazole, melting point 360° C.

Q & A

Q1: Why is 9H-carbazole-3,6-dicarbonitrile considered a versatile building block in material science?

A1: this compound possesses two nitrile groups which are versatile functional groups. [] These can be easily transformed into other functional groups, enabling the synthesis of a diverse range of carbazole derivatives. This tunability makes it a valuable building block for creating new materials with tailored properties for applications in areas like organic electronics and photovoltaics. [, ]

Q2: What is the significance of the catalytic synthesis method described for this compound?

A2: The research highlights a catalytic, high-yielding, and scalable procedure for synthesizing this compound. [] This is significant because catalytic methods generally offer advantages over traditional synthetic routes, such as reduced waste, milder reaction conditions, and improved atom economy. The high yield and scalability of the process make it attractive for potential industrial applications, paving the way for easier access to this valuable compound. []